Cas no 898788-95-9 (2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone)

2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone is a specialized benzophenone derivative featuring a chloro substituent at the 2-position and a 4-methylpiperazinomethyl group at the 3'-position. This structural configuration imparts unique reactivity, making it a valuable intermediate in pharmaceutical and organic synthesis. The presence of the methylpiperazine moiety enhances solubility and potential bioactivity, while the chloro group offers a reactive site for further functionalization. Its well-defined molecular structure ensures consistency in synthetic applications, particularly in the development of pharmacologically active compounds. The compound is typically handled under controlled conditions due to its sensitivity, requiring appropriate storage and handling protocols to maintain stability.
2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone structure
898788-95-9 structure
Product Name:2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone
CAS No:898788-95-9
MF:C19H21ClN2O
MW:328.835843801498
MDL:MFCD07699568
CID:994350
PubChem ID:24725040
Update Time:2025-11-02

2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

    • (2-chlorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
    • 2-CHLORO-3'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
    • 2-chloro-3'-(4-methylpiperazinomethyl)benzophenone
    • 2-CHLORO-3'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
    • (2-Chlorophenyl){3-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
    • AKOS016020334
    • MFCD07699568
    • 898788-95-9
    • DTXSID00643436
    • 2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone
    • MDL: MFCD07699568
    • Inchi: 1S/C19H21ClN2O/c1-21-9-11-22(12-10-21)14-15-5-4-6-16(13-15)19(23)17-7-2-3-8-18(17)20/h2-8,13H,9-12,14H2,1H3
    • InChI Key: WWYCESLMSMJWHR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C1=CC=CC(=C1)CN1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 328.13400
  • Monoisotopic Mass: 328.1342410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.6

Experimental Properties

  • PSA: 23.55000
  • LogP: 3.19420

2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone Pricemore >>

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Additional information on 2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone

Comprehensive Guide to 2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898788-95-9): Properties, Applications, and Market Insights

2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898788-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzophenone derivative is characterized by its unique molecular structure, which includes a chloro substituent and a 4-methylpiperazinomethyl group. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound’s molecular formula and structural features have made it a subject of interest in drug discovery and material science. Researchers are particularly intrigued by its potential as a pharmacophore in the development of novel therapeutic agents. Its chloro-substituted benzophenone core is known to interact with biological targets, which is why it is often explored in the context of central nervous system (CNS) drug development.

In recent years, the demand for high-purity 2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone has increased, driven by advancements in medicinal chemistry and custom synthesis. The compound’s role as a building block for more complex structures has positioned it as a critical component in laboratories focusing on small-molecule drug design.

One of the key advantages of 2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone is its versatility. It can undergo various chemical modifications, including N-alkylation and cross-coupling reactions, which expand its utility in synthetic chemistry. This adaptability has led to its use in the preparation of heterocyclic compounds, which are prevalent in many FDA-approved drugs.

From a market perspective, the compound is primarily supplied by specialty chemical manufacturers and contract research organizations (CROs). Its niche application means that it is often produced in small batches to meet the specific needs of academic and industrial researchers. The growing interest in personalized medicine and targeted therapies has further amplified its relevance in the pharmaceutical sector.

For those sourcing CAS No. 898788-95-9, it is essential to consider factors such as purity levels, supplier reliability, and regulatory compliance. Given its specialized nature, researchers should collaborate with vendors who provide comprehensive analytical data, including HPLC and NMR spectra, to ensure the compound meets the required specifications.

In summary, 2-Chloro-3'-(4-methylpiperazinomethyl) benzophenone is a compound of significant scientific and industrial value. Its applications in drug discovery, material science, and chemical synthesis make it a critical tool for researchers. As the demand for innovative therapeutic agents grows, the importance of this benzophenone derivative is expected to rise, solidifying its place in modern chemistry.

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